Cas no 142168-98-7 (Pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione, 6-bromo-1-methyl-)

Pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione, 6-bromo-1-methyl- structure
142168-98-7 structure
Product Name:Pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione, 6-bromo-1-methyl-
CAS No:142168-98-7
MF:C8H6BrN3O2
MW:256.056140422821
CID:3734806
PubChem ID:110171911
Update Time:2025-04-22

Pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione, 6-bromo-1-methyl- Chemical and Physical Properties

Names and Identifiers

    • Pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione, 6-bromo-1-methyl-
    • EN300-7431813
    • 6-Bromo-1-methylpyrido[2,3-d]pyrimidine-2,4-dione
    • 6-Bromo-1-methylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione
    • 142168-98-7
    • G51865
    • 6-bromo-1-methyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione
    • Z680888868
    • DTXSID401199642
    • Inchi: 1S/C8H6BrN3O2/c1-12-6-5(2-4(9)3-10-6)7(13)11-8(12)14/h2-3H,1H3,(H,11,13,14)
    • InChI Key: LLHPSETYBOEQPG-UHFFFAOYSA-N
    • SMILES: C1(=O)NC(=O)C2=CC(Br)=CN=C2N1C

Computed Properties

  • Exact Mass: 254.96434Da
  • Monoisotopic Mass: 254.96434Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 62.3Ų

Pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione, 6-bromo-1-methyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Enamine
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AR01S5QE-100mg
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